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Compound of Interest

Compound Name: 3-Nitrostyrene

Cat. No.: B1585535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Nitrostyrene, a versatile

nitroalkene compound. It covers its chemical and physical properties, detailed synthesis and

purification protocols, and insights into its potential applications in drug development,

particularly focusing on the pro-apoptotic and anticancer activities observed in related

nitrostyrene derivatives.

Core Data Summary
The fundamental properties of 3-Nitrostyrene are summarized in the table below for quick

reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1585535?utm_src=pdf-interest
https://www.benchchem.com/product/b1585535?utm_src=pdf-body
https://www.benchchem.com/product/b1585535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 586-39-0 [1][2]

Molecular Formula C₈H₇NO₂ [1][2]

Molecular Weight 149.15 g/mol [1][2]

Appearance
White to off-white powder or

needles

Melting Point -5 °C

Boiling Point 81-83 °C at 1 mmHg

Density 1.07 g/mL at 25 °C

Refractive Index (n20/D) 1.584

Storage Temperature 2-8°C

Synthesis and Purification
The most common and effective method for the synthesis of β-nitrostyrenes is the Henry

reaction, also known as a nitroaldol reaction. This involves the base-catalyzed condensation of

a nitroalkane with an aldehyde. In the case of 3-Nitrostyrene, this reaction is performed with 3-

nitrobenzaldehyde and nitromethane.

Experimental Protocol: Synthesis of 3-Nitrostyrene via
Henry Reaction
This protocol is adapted from established procedures for the synthesis of nitrostyrenes.

Materials:

3-Nitrobenzaldehyde

Nitromethane

Methanol
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Sodium hydroxide (NaOH)

Hydrochloric acid (HCl), concentrated

Ice

Round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel

Cooling bath (ice-salt mixture)

Procedure:

Reaction Setup: In a round-bottom flask, combine 3-nitrobenzaldehyde (1 mole equivalent)

and nitromethane (1 mole equivalent) in methanol. Place the flask in a cooling bath to

maintain a low temperature.

Base Addition: Prepare a cooled solution of sodium hydroxide (1.05 mole equivalents) in

water. Slowly add the NaOH solution to the stirred reaction mixture using a dropping funnel,

ensuring the temperature is maintained between 10-15°C. A precipitate will form as the

reaction proceeds.

Reaction Completion: After the addition of NaOH is complete, continue stirring the mixture

for an additional 15-30 minutes at the same temperature.

Quenching: To the reaction mixture, add a significant volume of ice water to dissolve the

precipitate, forming a clear solution.

Precipitation: In a separate large container, prepare a solution of dilute hydrochloric acid by

adding concentrated HCl to water. Slowly pour the alkaline reaction mixture into the stirred

acidic solution. 3-Nitrostyrene will precipitate as a solid.

Isolation: Collect the precipitated 3-Nitrostyrene by vacuum filtration and wash the solid with

water until the filtrate is neutral.

Experimental Workflow: Synthesis of 3-Nitrostyrene
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Caption: Workflow for the synthesis of 3-Nitrostyrene via the Henry Reaction.
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Purification Protocol: Recrystallization
Crude 3-Nitrostyrene can be purified by recrystallization to yield a product of high purity.

Materials:

Crude 3-Nitrostyrene

Ethanol (or Isopropanol)

Erlenmeyer flasks

Hot plate

Büchner funnel and filter flask

Procedure:

Dissolution: Place the crude 3-Nitrostyrene in an Erlenmeyer flask. In a separate beaker,

heat the recrystallization solvent (e.g., ethanol) to its boiling point. Add the minimum amount

of hot solvent to the crude product to achieve complete dissolution.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration of

the solution into a clean, pre-warmed flask.

Crystallization: Allow the hot, clear solution to cool slowly to room temperature. To maximize

crystal formation, the flask can then be placed in an ice bath.

Isolation and Washing: Collect the formed crystals by vacuum filtration using a Büchner

funnel. Wash the crystals with a small amount of ice-cold solvent to remove any remaining

impurities.

Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Biological Activity and Potential in Drug
Development
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While research specifically on 3-Nitrostyrene is limited, the broader class of nitrostyrene

derivatives has garnered significant attention for its potent biological activities, particularly as

anticancer and antimicrobial agents.

Pro-Apoptotic and Anticancer Effects
Numerous studies have demonstrated that nitrostyrene derivatives can induce apoptosis

(programmed cell death) in various cancer cell lines. A common mechanism involves the

generation of Reactive Oxygen Species (ROS).

Mechanism of Action:

The anticancer activity of many β-nitrostyrene derivatives is linked to their ability to induce

intracellular ROS. This increase in ROS leads to oxidative stress, which in turn can cause DNA

damage and mitochondrial dysfunction, ultimately triggering the apoptotic cascade.

One of the key signaling pathways implicated in this process is the MEK/ERK pathway. The

induction of ROS can lead to the activation of this pathway, which plays a complex role in cell

fate, but in this context, contributes to the pro-apoptotic signaling. The process often involves

the activation of caspases, a family of proteases that are central to the execution of apoptosis.

Signaling Pathway: ROS-Mediated Apoptosis by
Nitrostyrene Derivatives
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Caption: Proposed signaling pathway for ROS-mediated apoptosis induced by nitrostyrene

derivatives.

Experimental Protocol: Assessment of ROS Generation
To investigate the mechanism of action of a nitrostyrene compound, a common in vitro

experiment is the measurement of intracellular ROS levels.

Materials:
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Cancer cell line (e.g., colorectal or breast cancer cells)

Cell culture medium and supplements

3-Nitrostyrene (or derivative) dissolved in a suitable solvent (e.g., DMSO)

2',7'-Dichlorofluorescin diacetate (DCFH-DA) dye

Phosphate-buffered saline (PBS)

N-acetylcysteine (NAC) as a ROS scavenger (for control experiments)

Multi-well plates

Fluorescence microscope or plate reader

Procedure:

Cell Seeding: Seed the cancer cells in a multi-well plate and allow them to adhere overnight.

Compound Treatment: Treat the cells with varying concentrations of the nitrostyrene

compound for a specified period. Include a vehicle control (DMSO) and a positive control if

available. For mechanistic studies, a set of cells can be pre-treated with NAC before adding

the nitrostyrene compound.

Staining: After treatment, wash the cells with PBS and then incubate them with DCFH-DA

solution in the dark. DCFH-DA is a non-fluorescent probe that becomes fluorescent upon

oxidation by ROS inside the cells.

Fluorescence Measurement: After incubation, wash the cells again with PBS to remove

excess dye. The fluorescence intensity, which is proportional to the amount of intracellular

ROS, can then be measured using a fluorescence microscope or a fluorescence plate

reader.

Safety and Handling
3-Nitrostyrene is an irritant and should be handled with appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat. All handling should be
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performed in a well-ventilated area or a fume hood. Avoid inhalation of dust and contact with

skin and eyes. In case of contact, flush the affected area with plenty of water. Store the

compound in a cool, dry, and well-ventilated place, away from incompatible substances such as

strong oxidizing agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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